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Compound of Interest

Compound Name: 2,4-Dichloro-6-methylnicotinonitrile

Cat. No.: B1588999

An In-depth Technical Guide to 2,4-Dichloro-6-methylnicotinonitrile

Chemical Abstract Service (CAS) Number: 38367-36-1[1][2][3][4]

Introduction

2,4-Dichloro-6-methylnicotinonitrile is a halogenated heterocyclic compound featuring a
pyridine ring substituted with two chlorine atoms, a methyl group, and a nitrile functional group.
[5] Its strategic placement of reactive sites—specifically the chlorine atoms which can be
selectively substituted—and the electronically influential nitrile group make it a highly valuable
and versatile intermediate in synthetic chemistry. This guide provides an in-depth exploration of
its properties, synthesis, and critical applications, with a focus on its utility for researchers in the
agrochemical and pharmaceutical sciences. Its primary significance lies not as an end-product,
but as a foundational scaffold for constructing more complex, biologically active molecules.

Physicochemical Properties and Identification

The molecular architecture of 2,4-Dichloro-6-methylnicotinonitrile dictates its reactivity and
physical characteristics. The two chlorine atoms act as leaving groups in nucleophilic
substitution reactions, while the nitrile group is a strong electron-withdrawing group that
influences the reactivity of the pyridine ring.
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Property Value Source(s)
CAS Number 38367-36-1 [1][2][3]
Molecular Formula C7H4ClI2N2 [1][2]
Molecular Weight 187.03 g/mol [11[2]

2,4-dichloro-6-methylpyridine-
IUPAC Name . [1]
3-carbonitrile

2,4-dichloro-6-methyl-
nicotinonitrile, 3-

Synonyms . o [1][4]
Pyridinecarbonitrile, 2,4-

dichloro-6-methyl-

White to light yellow crystalline
Appearance [5]
powder

Solubility Sparingly soluble in water [5]

Synthesis and Manufacturing

The industrial production of 2,4-Dichloro-6-methylnicotinonitrile is achieved through multi-
step synthetic pathways. A common strategy involves the construction of the substituted
pyridine ring followed by chlorination.

Exemplary Synthetic Workflow

A representative synthesis involves the condensation of starting materials to form a
cyanopyridine precursor, which is then subjected to chlorination to yield the final product.

o Step 1: Condensation Reaction: The synthesis often begins with the reaction of materials like
(E)-4-(dimethylamino)but-3-en-2-one with malononitrile.[6] This condensation reaction,
typically catalyzed by a base, forms the core pyridine ring structure.

o Step 2: Chlorination: The resulting intermediate is then treated with potent chlorinating
agents, such as a mixture of phosphorus oxychloride (POCIs3) and phosphorus pentachloride
(PCls), at elevated temperatures.[6][7] This step replaces hydroxyl groups on the pyridine
ring with chlorine atoms, affording the target 2,4-Dichloro-6-methylnicotinonitrile. The
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reaction must be conducted under controlled conditions in a fume hood due to the
exothermic nature and evolution of hydrogen chloride gas.[7]
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Caption: Generalized synthesis workflow for 2,4-Dichloro-6-methylnicotinonitrile.

Core Applications and Mechanistic Insights

The utility of this compound stems from its role as a key building block for diverse, high-value
chemicals.

Agrochemicals

2,4-Dichloro-6-methylnicotinonitrile serves as a crucial intermediate in the synthesis of
certain pesticides, particularly neonicotinoids.[5] These insecticides are potent agonists of
insect nicotinic acetylcholine receptors (NnAChRs). Their mechanism of action involves binding
to these receptors in the central nervous system of insects, leading to overstimulation,
paralysis, and death.[5][8] The selectivity for insect over mammalian NAChRs is a key feature
of this class of compounds, though concerns about their impact on non-target pollinators have
led to restrictions on their use in some regions.[8]

Pharmaceutical Research and Drug Development

In medicinal chemistry, the dichlorinated methylnicotinonitrile scaffold provides a robust
platform for generating novel therapeutic agents. The two chlorine atoms offer differential
reactivity, allowing for sequential and site-selective nucleophilic substitutions to build molecular
complexity. Furthermore, the nitrile group is a valuable pharmacophore that can participate in
key binding interactions or serve as a metabolic block.[9][10]

» Thyroid Hormone Receptor (THR) Agonists: Derivatives of dichlorinated pyridines have been
explored in the development of highly selective THR-[3 agonists.[11] One such compound,
MGL-3196 (Resmetirom), which incorporates a related dichlorinated phenyl structure, has
been successful in clinical trials for treating dyslipidemia by targeting THR-[3 in the liver.[11]
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This demonstrates the potential of the chlorinated heterocyclic scaffold in designing receptor-

selective drugs.

Central Nervous System (CNS) Agents: Related compounds, such as 2,5-Dichloro-4,6-
dimethyl-3-pyridinecarbonitrile, have been used to synthesize potent and brain-penetrant
positive allosteric modulators (PAMs) of the muscarinic M4 receptor.[12] These modulators
are being investigated in preclinical models of schizophrenia, highlighting the scaffold's

applicability to CNS drug discovery.[12]
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Caption: Role as a versatile scaffold for agrochemical and pharmaceutical agents.

Analytical Methodologies

The identification and quantification of 2,4-Dichloro-6-methylnicotinonitrile and its derivatives
are typically performed using standard chromatographic and spectroscopic techniques.
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e Gas Chromatography-Mass Spectrometry (GC-MS): This is a highly effective method for the
analysis of volatile and semi-volatile chlorinated organic compounds. The technique provides
both retention time for identification and a mass spectrum for structural confirmation.[13]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR are indispensable for
structural elucidation of the parent compound and any synthesized derivatives, confirming
the positions of substituents on the pyridine ring.

o High-Performance Liquid Chromatography (HPLC): HPLC, often coupled with UV or MS
detection, is used for purity assessment and quantification, especially for less volatile
derivatives developed during drug discovery programs.

Safety, Handling, and Toxicology

As with many chlorinated organic intermediates, 2,4-Dichloro-6-methylnicotinonitrile
requires careful handling. It is classified as hazardous, and appropriate personal protective
equipment (PPE) should be used at all times.

Hazard Class Statement

Harmful if swallowed, in contact with skin, or if

Acute Toxicit
Y inhaled.[14][15]

Causes skin and serious eye irritation. May

Irritation ) S

cause respiratory irritation.[14][15]

Wear protective gloves, clothing, and eye/face
Personal Protection protection. Use only in a well-ventilated area.

[14]

In case of contact with eyes, rinse immediately

] ) with plenty of water and seek medical advice. If

First Aid

inhaled, move to fresh air. If swallowed, rinse

mouth and call a poison control center.[14][16]

Disposal: The compound and its containers must be disposed of as hazardous waste in
accordance with local, state, and federal regulations. It should not be released into the
environment.[14]
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Conclusion

2,4-Dichloro-6-methylnicotinonitrile (CAS: 38367-36-1) is a chemical intermediate of
significant strategic importance. Its value is not in its direct application but in the potential
unlocked by its versatile structure. For researchers in agrochemical synthesis and
pharmaceutical drug discovery, it represents a readily available, functionalizable scaffold for
creating novel molecules with tailored biological activities. A thorough understanding of its
properties, reactivity, and handling requirements is essential for leveraging its full potential in
the laboratory and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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